Cas no 1251574-94-3 (1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251574-94-3
• MF: C₂₆H₂₃ClN₄O₃
• MW: 474.938824892044
• CID: 6528550
• PubChem ID: 49668991
• Update Time: 2025-11-06

1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide
• F3407-3333
• 1-(4-(4-chlorobenzamido)benzyl)-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide
• AKOS024486170
• 1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]-N-(2-ethoxyphenyl)imidazole-4-carboxamide
• 1-{[4-(4-chlorobenzamido)phenyl]methyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide
• 1251574-94-3

• Inchi： 1S/C26H23ClN4O3/c1-2-34-24-6-4-3-5-22(24)30-26(33)23-16-31(17-28-23)15-18-7-13-21(14-8-18)29-25(32)19-9-11-20(27)12-10-19/h3-14,16-17H,2,15H2,1H3,(H,29,32)(H,30,33)
• InChI Key： HDGBCODCRGQHQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC=CC=2OCC)=O)=C1)=O

Computed Properties

• Exact Mass: 474.1458683g/mol
• Monoisotopic Mass: 474.1458683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide

Comprehensive Overview of 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251574-94-3)

In the realm of pharmaceutical and biochemical research, 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251574-94-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and potential therapeutic applications, is often the subject of advanced studies in drug discovery and development. Researchers are particularly drawn to its imidazole core, a heterocyclic moiety known for its versatility in medicinal chemistry, and its chlorobenzamido and ethoxy functional groups, which contribute to its unique pharmacological profile.

The compound's CAS number 1251574-94-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, while complex, underscores the meticulous design behind its synthesis. The presence of both amide and aryl groups in its structure suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for investigating novel therapeutic pathways. Recent studies have explored its role in modulating cellular processes, though further validation is required to fully elucidate its mechanisms.

From an industrial perspective, 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide is often discussed in the context of small-molecule drug development. Its synthesis typically involves multi-step organic reactions, including amide coupling and imidazole ring formation, which are areas of active research in synthetic chemistry. The compound's lipophilicity and molecular weight align with the criteria for drug-like properties, as defined by Lipinski's Rule of Five, further highlighting its relevance in preclinical studies.

In the era of personalized medicine and AI-driven drug discovery, compounds like CAS 1251574-94-3 are increasingly scrutinized for their potential to address unmet medical needs. Computational tools, such as molecular docking and QSAR modeling, are employed to predict its bioactivity and optimize its structure for enhanced efficacy. These approaches align with the growing demand for cost-effective and time-efficient drug development strategies, a topic frequently searched by professionals in the field.

Environmental and sustainability considerations also play a role in the discourse surrounding this compound. Researchers are exploring green chemistry techniques to synthesize 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide with minimal waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceutical production, a key concern for regulatory bodies and stakeholders.

In summary, 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-ethoxyphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251574-94-3) represents a promising avenue for scientific exploration. Its structural complexity, combined with its potential applications in drug discovery and biochemical research, ensures its continued relevance in both academic and industrial settings. As advancements in cheminformatics and synthetic methodologies progress, this compound may unlock new opportunities for therapeutic innovation.